N2-(4-fluorophenyl)-N4-(2-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride

• IUPAC Name: 4-N-(4-fluorophenyl)-2-N-(2-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C20H21FN6O2.ClH/c1-28-17-5-3-2-4-16(17)23-19-24-18(22-15-8-6-14(21)7-9-15)25-20(26-19)27-10-12-29-13-11-27;/h2-9H,10-13H2,1H3,(H2,22,23,24,25,26);1H
• InChI Key: PGNCAEJLSVQNQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=NC(=NC(=N2)NC3=CC=C(C=C3)F)N4CCOCC4.Cl
• Molecular Formula: C20H22ClFN6O2
• Molecular Weight: 432.9 g/mol

Description

N2-(4-fluorophenyl)-N4-(2-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C20H22ClFN6O2 and its molecular weight is 432.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A study focused on the synthesis of pyrimidine derivatives linked with morpholinophenyl derivatives, including compounds similar in structure to the one , highlighting their potential in biological applications. These compounds were evaluated for larvicidal activity, showing significant activity against third instar larvae, suggesting their potential use in pest control and as insecticidal agents (Gorle et al., 2016).

Antimicrobial Activities

Another research effort synthesized 1,2,4-triazole derivatives, including structures incorporating elements similar to the target compound. These derivatives were tested for antimicrobial activities, with some showing good or moderate activities against test microorganisms. This indicates the potential utility of these compounds in developing new antimicrobial agents (Bektaş et al., 2010).

Neurokinin-1 Receptor Antagonist Applications

Research on compounds closely related to the target molecule demonstrated high affinity and oral activity as h-NK(1) receptor antagonists. These compounds were effective in pre-clinical tests relevant to clinical efficacy in emesis and depression, suggesting their application in treating these conditions (Harrison et al., 2001).

Dopamine D3 Receptor Ligand Development

Studies on derivatives of the compound showed promise as selective ligands for the dopamine D3 receptor, indicating their potential in developing treatments for neurological and psychiatric disorders (Banala et al., 2011).

Material Science and Nanofiltration

In material science, novel sulfonated thin-film composite nanofiltration membranes incorporating sulfonated aromatic diamine monomers were developed for the treatment of dye solutions. These membranes showed improved water flux due to enhanced surface hydrophilicity, indicating the utility of such compounds in environmental applications (Liu et al., 2012).

Mechanism of Action

Target of Action

The primary target of this compound is neuroprotection . It is a precise target for the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury .

Mode of Action

The compound interacts with its targets by inhibiting ER stress , apoptosis , and the NF-kB inflammatory pathway . This interaction results in changes that can potentially develop the compound as a neuroprotective and anti-neuroinflammatory agent .

Biochemical Pathways

The affected pathways include the ER stress pathway, apoptosis pathway, and the NF-kB inflammatory pathway . The inhibition of these pathways by the compound leads to downstream effects that contribute to its neuroprotective and anti-neuroinflammatory properties .

Result of Action

The molecular and cellular effects of the compound’s action include the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . These effects contribute to the compound’s potential as a neuroprotective and anti-neuroinflammatory agent .